Cas no 898343-77-6 (N-(2,4-dimethoxyphenyl)-2-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide)

• Product Name: N-(2,4-dimethoxyphenyl)-2-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• CAS No: 898343-77-6
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 6576277
• Update Time: 2025-10-29

N-(2,4-dimethoxyphenyl)-2-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-2-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• N-(2,4-dimethoxyphenyl)-2-[3-(4-methylbenzoyl)-4-oxoquinolin-1-yl]acetamide

• Inchi： 1S/C27H24N2O5/c1-17-8-10-18(11-9-17)26(31)21-15-29(23-7-5-4-6-20(23)27(21)32)16-25(30)28-22-13-12-19(33-2)14-24(22)34-3/h4-15H,16H2,1-3H3,(H,28,30)
• InChI Key： LYEOBWIWWOQXGJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1OC)(=O)CN1C2=C(C=CC=C2)C(=O)C(C(=O)C2=CC=C(C)C=C2)=C1

Additional information on N-(2,4-dimethoxyphenyl)-2-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide

Professional Introduction to N-(2,4-dimethoxyphenyl)-2-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS No. 898343-77-6)

N-(2,4-dimethoxyphenyl)-2-3(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide

This compound, identified by its CAS number 898343-77-6, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. Its molecular structure is characterized by a complex arrangement of aromatic rings and heterocyclic systems, which contribute to its unique chemical properties and potential biological activities. The presence of multiple functional groups, including hydroxyl, carbonyl, and amide moieties, makes this compound a versatile candidate for further investigation in drug discovery and development.

The core structure of N-(2,4-dimethoxyphenyl)-2-3(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide incorporates a quinoline scaffold, which is well-documented for its role in various pharmacological applications. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The specific modifications in this compound's structure, such as the 2,4-dimethoxyphenyl and 4-methylbenzoyl substituents, are designed to enhance its binding affinity and selectivity towards target enzymes or receptors.

In recent years, there has been growing interest in the development of novel quinoline-based compounds for therapeutic purposes. The introduction of the 4-oxo group and the acetamide moiety further refines the pharmacological profile of this compound. These modifications are expected to improve solubility, bioavailability, and metabolic stability, making it a promising candidate for clinical trials. The compound's ability to interact with biological targets at the molecular level has been a focus of numerous research studies.

The synthesis of N-(2,4-dimethoxyphenyl)-2-3 strong>(4-methylbenzoyl) -4 -oxo -1 , 4 -dihydroquinolin -1 -ylacetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to ensure high yield and purity. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex aromatic system present in this molecule. These synthetic strategies align with current trends in organic chemistry that emphasize efficiency and sustainability.

Evaluation of the pharmacological properties of this compound has revealed several intriguing findings. In vitro studies have demonstrated its potential as an inhibitor of certain kinases and enzymes associated with cancer cell proliferation. The presence of the 2 , 4 -dimethoxyphenyl group appears to play a crucial role in modulating binding interactions with these targets. Additionally , preliminary toxicology studies suggest that the compound exhibits low toxicity at therapeutic doses , which is an important consideration for further development.

The incorporation of computational methods into the study of N-(2 , 4 -dimethoxyphenyl ) -2 -3 ( 4 -methylbenzoyl ) - 4 -oxo -1 , 4 -dihydroquinolin -1 -ylacetamide has provided valuable insights into its molecular interactions. Molecular docking simulations have been used to predict binding affinities with various biological targets , helping researchers prioritize which compounds should be tested further in vivo . These computational approaches are becoming increasingly integral to drug discovery pipelines , as they allow for rapid screening of large libraries of compounds.

The future direction of research on N-(2 , 4 -dimethoxyphenyl ) -2 -3 ( 4 -methylbenzoyl ) - 4 -oxo -1 , 4 -dihydroquinolin -1 y acetamide includes exploring its potential as a lead compound for new therapeutic agents . Further optimization through structure-activity relationship (SAR) studies is planned to enhance its efficacy and reduce any potential side effects . Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these efforts , bringing us closer to realizing the therapeutic potential of this innovative molecule.